Cas no 1354024-59-1 ((S)-2-AMino-1-[3-(cyclopropyl-Methyl-aMino)-pyrrolidin-1-yl]-propan-1-one)

• Product Name: (S)-2-AMino-1-[3-(cyclopropyl-Methyl-aMino)-pyrrolidin-1-yl]-propan-1-one
• CAS No: 1354024-59-1
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• MDL: MFCD21096662
• CID: 4589227
• Update Time: 2025-10-30

(S)-2-AMino-1-[3-(cyclopropyl-Methyl-aMino)-pyrrolidin-1-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-AMino-1-[3-(cyclopropyl-Methyl-aMino)-pyrrolidin-1-yl]-propan-1-one
• 1-Propanone, 2-amino-1-[3-(cyclopropylmethylamino)-1-pyrrolidinyl]-, (2S)-

• MDL： MFCD21096662
• Inchi： 1S/C11H21N3O/c1-8(12)11(15)14-6-5-10(7-14)13(2)9-3-4-9/h8-10H,3-7,12H2,1-2H3/t8-,10?/m0/s1
• InChI Key： NAEFKELBJLUQPP-PEHGTWAWSA-N
• SMILES： C(N1CCC(N(C2CC2)C)C1)(=O)[C@@H](N)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on (S)-2-AMino-1-[3-(cyclopropyl-Methyl-aMino)-pyrrolidin-1-yl]-propan-1-one

Introduction to (S)-2-Amino-1-[3-(cyclopropyl-Methyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS No. 1354024-59-1)

(S)-2-Amino-1-[3-(cyclopropyl-Methyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS No. 1354024-59-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the amino acid derivatives and pyrrolidine family, which are known for their diverse biological activities and pharmacological profiles.

The chiral center in the compound is a key feature that contributes to its biological activity. Chirality, or the property of a molecule being non-superimposable on its mirror image, is crucial in drug design as it can significantly influence the binding affinity and selectivity of a molecule to its target receptor. In the case of (S)-2-Amino-1-[3-(cyclopropyl-Methyl-amino)-pyrrolidin-1-yl]-propan-1-one, the (S) configuration is particularly important as it may exhibit different pharmacological properties compared to its enantiomer.

The pyrrolidine ring in the structure of this compound is another critical element. Pyrrolidine derivatives are widely studied for their ability to modulate various biological processes, including neurotransmission, enzyme activity, and receptor binding. The presence of the cyclopropyl-methyl-amino group further enhances the complexity and potential utility of this compound by introducing additional functional groups that can interact with biological targets.

Recent research has highlighted the potential of (S)-2-Amino-1-[3-(cyclopropyl-Methyl-amino)-pyrrolidin-1-yl]-propan-1-one in several therapeutic areas. One notable application is in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Studies have shown that this compound can act as a potent modulator of neurotransmitter systems, particularly those involving dopamine and acetylcholine, which are crucial for cognitive function and motor control.

In addition to its neurological applications, (S)-2-Amino-1-[3-(cyclopropyl-Methyl-amino)-pyrrolidin-1-yl]-propan-1-one has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound exhibits significant analgesic effects in animal models of pain, suggesting its potential for the development of new pain management therapies. The mechanism of action appears to involve modulation of nociceptive pathways and inhibition of inflammatory responses.

The pharmacokinetic properties of (S)-2-Amino-1-[3-(cyclopropyl-Methyl-amino)-pyrrolidin-1-yl]-propan-1-one have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development into a therapeutic agent. Its high bioavailability and low toxicity profile are particularly advantageous for drug development.

Furthermore, the synthetic accessibility of (S)-2-Amino-1-[3-(cyclopropyl-Methyl-amino)-pyrrolidin-1-yl]-propan-1-one has been optimized through various synthetic routes, allowing for efficient large-scale production. This is crucial for ensuring that sufficient quantities of the compound can be produced for clinical trials and eventual commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-Amino-1-[3-(cyclopropyl-Methyl-amino)-pyrrolidin-1-yl]-propan-1-one in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate the therapeutic potential of this compound.

In conclusion, (S)-2-Amino-1-[3-(cyclopropyl-Methyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS No. 1354024-59-1) represents a promising candidate in the development of novel therapeutics for various neurological disorders and pain management. Its unique structural features, favorable pharmacokinetic properties, and demonstrated biological activity make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.